Kerriamycin C: A Technical Guide to its Discovery, Isolation, and Characterization from Streptomyces violaceolatus
Kerriamycin C: A Technical Guide to its Discovery, Isolation, and Characterization from Streptomyces violaceolatus
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of Kerriamycin C, a potent isotetracenone antibiotic. Produced by the actinomycete Streptomyces violaceolatus, Kerriamycin C, along with its congeners Kerriamycin A and B, exhibits significant biological activity, warranting further investigation for potential therapeutic applications. This document details the experimental protocols for its production and purification, summarizes key quantitative data, and visualizes the underlying biosynthetic relationships.
Discovery and Producing Organism
Kerriamycin A, B, and C were first isolated from the culture filtrate of a streptomycete strain designated A32, which was identified as Streptomyces violaceolatus.[1][2] The producing organism exhibits typical characteristics of the genus Streptomyces, including the formation of spiral spore chains and a smooth spore surface.[1] The aerial mass color ranges from light olive gray to light brownish-gray, with a reddish-brown or red reverse side of the colony. The strain utilizes a wide range of sugars as carbon sources and contains LL-diaminopimelic acid in its whole-cell hydrolysate.[1]
Fermentation and Production
The production of Kerriamycins is achieved through submerged fermentation of Streptomyces violaceolatus. The production timeline for the different Kerriamycins varies, suggesting a potential biosynthetic sequence where Kerriamycin A is produced earlier than B and C.[1]
Experimental Protocol: Fermentation
A detailed protocol for the fermentation of Streptomyces violaceolatus for the production of Kerriamycins is outlined below.
Culture Medium:
| Component | Concentration (g/L) |
| Glucose | 10 |
| Soluble Starch | 20 |
| Meat Extract | 3 |
| Yeast Extract | 5 |
| Peptone | 5 |
| NaCl | 3 |
| CaCO₃ | 3 |
| (NH₄)₂SO₄ | 2 |
| K₂HPO₄ | 1 |
| MgSO₄·7H₂O | 1 |
| FeSO₄·7H₂O | 0.01 |
| CuSO₄·5H₂O | 0.001 |
| MnCl₂·4H₂O | 0.001 |
| ZnSO₄·7H₂O | 0.001 |
| Adjust pH to 7.2 before sterilization. |
Fermentation Conditions:
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Inoculum: A seed culture is prepared by inoculating a loopful of spores into a suitable seed medium and incubating for 48 hours.
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Production Culture: The production medium is inoculated with the seed culture.
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Temperature: 27°C
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Agitation: Rotary shaker at 200 rpm.
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Incubation Time: Production of Kerriamycin A is typically observed earlier in the fermentation, while Kerriamycins B and C are produced at later stages.[1]
Isolation and Purification
The isolation of Kerriamycins from the culture broth involves extraction with an organic solvent followed by a series of chromatographic separations.
Experimental Protocol: Isolation and Purification
Extraction:
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After fermentation, the culture broth is centrifuged to separate the mycelium from the supernatant.
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The filtrate is extracted twice with an equal volume of ethyl acetate.[1]
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The combined ethyl acetate layers are dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield a crude extract.[1]
Chromatographic Purification:
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The crude extract is subjected to silica gel column chromatography.
-
Further purification is achieved using a Toyopearl HW-40F column, eluting with methanol, to yield pure Kerriamycin A.[1]
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A similar chromatographic approach is used to isolate and separate Kerriamycins B and C from the crude extract obtained from a 1-day old culture broth.[1]
Structural Elucidation
The structures of Kerriamycins A, B, and C were determined through a combination of NMR spectroscopy (¹H and ¹³C NMR), 2-D C-H correlation spectral analysis, long-range selective proton decoupling (LSPD) experiments, and chemical degradation.[1] All three Kerriamycins share a common chromophore, identified as aquayamycin.[1][2] They differ in the composition and linkage of their sugar moieties.
Kerriamycin C Structure: Kerriamycin C is structurally defined as the 12b-O-derhodinosyl derivative of Kerriamycin B.[1] Its structure was confirmed by comparing its ¹H and ¹³C NMR spectra with that of Kerriamycin B, which showed the absence of signals corresponding to the rhodinose sugar at the 12b position.[1]
Quantitative Data
The following table summarizes the key quantitative data reported for the Kerriamycins.
| Parameter | Value | Reference |
| Kerriamycin A Yield | 160 mg from 1 L of culture broth | [1] |
| Molecular Formula (Kerriamycin A) | C₄₃H₅₄O₁₇ | [1] |
| Molecular Formula (Kerriamycin B) | C₄₃H₅₆O₁₇ | [1] |
| Molecular Formula (Kerriamycin C) | C₃₇H₄₆O₁₄ | [1] |
Biological Activity
The Kerriamycins have demonstrated notable biological activity against Gram-positive bacteria and have shown potential as antitumor agents.
Antibacterial Activity
Kerriamycins A, B, and C inhibit the growth of various Gram-positive bacteria.
Antitumor Activity
In vivo studies have shown that the Kerriamycins can prolong the survival periods of mice bearing Ehrlich ascites carcinoma, indicating their potential as anticancer agents.[1][2]
Biosynthetic Pathway and Relationships
The differential production times of Kerriamycins A, B, and C suggest a sequential biosynthetic pathway. It is hypothesized that Kerriamycin A is a precursor to Kerriamycins B and C. The structural relationship indicates that Kerriamycin C is likely derived from Kerriamycin B through the enzymatic removal of a rhodinose sugar moiety.
Visualizations
The following diagrams illustrate the experimental workflow for the isolation of Kerriamycin C and the proposed biosynthetic relationship between the Kerriamycins.
